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Compound of Interest

1-Cyclopropyl-4-methoxy-1H-
Compound Name:
indole

cat. No.: B8152257

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Cyclopropyl-4-methoxy-1H-indole was
located. The following guidelines are based on a conservative assessment of safety data for
structurally related compounds, including indole and various methoxy-substituted indoles and
phenols. It is imperative to treat this compound with a high degree of caution, assuming it may
possess hazards similar to or greater than its analogues. A thorough risk assessment should

be conducted by qualified personnel before handling this substance.

Hazard Identification and Classification

Based on data for related compounds, 1-Cyclopropyl-4-methoxy-1H-indole is anticipated to
be harmful if swallowed, toxic in contact with skin, cause serious eye irritation, and may cause
an allergic skin reaction.[1][2] It is also suspected of causing genetic defects, cancer, and may
damage fertility or the unborn child.[1] The compound is expected to be toxic to aquatic life.[1]

[2]

Table 1: GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[2]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin[2]
) o H317: May cause an allergic
Skin Sensitization 1 ] )
skin reaction[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]
] o H351: Suspected of causing
Carcinogenicity 2
cancer[1]
. . H360: May damage fertility or
Reproductive Toxicity 1A

the unborn child[1]

Hazardous to the Aquatic

) 2 H401: Toxic to aquatic life[1]
Environment, Acute
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment, Chronic with long lasting effects

Physical and Chemical Properties

The exact physical and chemical properties of 1-Cyclopropyl-4-methoxy-1H-indole are not
readily available. The properties of 4-Methoxyindole are provided below as an estimate.

Table 2: Physical and Chemical Properties (4-Methoxyindole)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.kishida.co.jp/product/catalog/msds/id/7904/code/000-37722e.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/i3408
https://www.sigmaaldrich.com/SG/en/sds/aldrich/i3408
https://www.kishida.co.jp/product/catalog/msds/id/7904/code/000-37722e.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/i3408
https://www.kishida.co.jp/product/catalog/msds/id/7904/code/000-37722e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/7904/code/000-37722e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/7904/code/000-37722e.pdf
https://www.benchchem.com/product/b8152257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8152257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

Physical State Solid[3]

Appearance White[3]

Molecular Formula C9HIONOJ[3]

Molecular Weight 147.18 g/mol [3]

Melting Point 69 - 71 °C (156.2 - 159.8 °F)[3]
Boiling Point 181 - 183 °C (357.8 - 361.4 °F)[3]
Solubility No information available[3]

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following represents the minimum required
protection:

Hand Protection: Wear impervious gloves (e.g., nitrile rubber) at all times. Change gloves
immediately if contaminated.

o Eye/Face Protection: Use chemical safety goggles and a face shield.[3]

» Skin and Body Protection: Wear a lab coat, and consider additional protective clothing such
as an apron or coveralls for larger quantities. Ensure clothing is changed immediately if
contaminated.[3]

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-
approved respirator with an appropriate particulate filter.

Engineering Controls

» Ventilation: Handle this compound exclusively in a certified chemical fume hood.[4]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.
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Handling and Storage Protocol

e Handling:

[e]

Before use, ensure all safety precautions have been read and understood.[1]

o Avoid all personal contact. Do not breathe dust, fumes, or vapors.[1]

o Weigh and transfer the solid material in a fume hood to prevent inhalation of dust.
o Prepare solutions in the fume hood.

o Avoid contact with skin, eyes, and clothing.[3]

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling.

e Storage:

[e]

Store in a tightly sealed, properly labeled container.

o

Keep in a cool, dry, and well-ventilated area.

[¢]

Store away from incompatible materials such as strong oxidizing agents.[3]

[¢]

Consider storage under an inert atmosphere as some indole derivatives can be air-
sensitive.[3]

First-Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Seek immediate medical attention.[4]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4]
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[4]

Spill and Waste Disposal

o Spill Response:

[e]

Evacuate the area and prevent entry of unnecessary personnel.
o Wear appropriate PPE as described in section 3.1.

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal.[3]

o For solutions, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
e Waste Disposal:

o Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Visualization of Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.capotchem.cn/doc/viewmsds_1151802-22-0.html
https://www.fishersci.com/store/msds?partNumber=AAL19069&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8152257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Safe Handling Workflow for 1-Cyclopropyl-4-methoxy-1H-indole
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Caption: Workflow for the safe handling of 1-Cyclopropyl-4-methoxy-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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